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Chemical Properties and Therapeutic Profile of
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dithiazanine lodide

Cat. No.: S526335

The table below summarizes key information about dithiazanine iodide from the available literature.

Property Details

Molecular Weight  391.13 g/mol [1] / 391.59 g/mol [2]

Chemical C23H23|N282 [1] [2]
Formula

Chemical Name 3-ethyl-2-[(1E,3E)-5-[(2E)-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]penta-
1,3-dien-1-yl]-1,3-benzothiazol-3-ium iodide [1]

SMILES CCN1C(=CC=CC=Cc2sc3ccccc3[n+]2CC)Sc2ccccc2l [2]
InChiKey FYXWDSGGZAMYFZ-UHFFFAOYSA-N [2]

cLogP 6.25 [1]

Drug Status Approved (human/veterinary), withdrawn (human) [1] [2]

Historical Use Broad-spectrum anthelmintic for trichuriasis and strongyloidiasis [2]

Recent Research  Cytotoxic agent against glioblastoma stem cells (GSCs); delivered via
Application nanopatrticles [3]
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Property Details

Human Toxicity Highly toxic; lethal dose estimated at 4—-16 mg/kg orally [2]

Research Context and Experimental Considerations

¢ Recent Application in Oncology: Dithiazanine iodide has been re-purposed in biomedical
research for its activity against glioblastoma stem cells (GSCs) [3]. This suggests the compound
has relevant bioactivity in modern drug discovery contexts, particularly for cancer. The study did not

use a simple DMSO solution but employed a more advanced nanoparticle-based delivery system

to target GSCs [3]. This indicates that formulation is a critical factor for its application.

¢ Solubility and Formulation Challenges: The high cLogP value indicates that dithiazanine iodide is

a highly lipophilic compound [1]. While this suggests it may have reasonable solubility in DMSO,
no specific data or protocols for its preparation are available in the searched literature. A patent
discusses dissolving a related compound, "amorphous dithiazine," using agqueous solutions with
hydrogen peroxide [4]. This highlights that dissolving dithiazanine derivatives for experimental use
can be non-trivial and may require specialized strategies beyond simple organic solvents.

o Safety Handling: Given its noted high toxicity in humans, appropriate safety precautions, including
the use of personal protective equipment (PPE) and working in a fume hood, are essential when
handling this compound [2].

Suggested Approach for Protocol Development

In the absence of a standard protocol, you may need to establish an in-house method. Here is a suggested

workflow for developing a DMSO stock solution preparation protocol.
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(Start: Prepare Dithiazanine Iodida

l

(Weigh a small quantity (e.g., 1-5 ng

l

(Add pure, dry DMSO slowly)

l

(Agitate (vortex) and/or gently warm)

l

Gnspect for undissolved materiaD

Fully dissolved?

Consider alternative strategies:
Proceed to serial dilution - Sonication
or formulation - Co-solvents
- Nanoparticle formulation

(Note concentration and storage conditiona
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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